Cas no 2167413-96-7 ((3,3-dipropyloxolan-2-yl)methanesulfonamide)

• Product Name: (3,3-dipropyloxolan-2-yl)methanesulfonamide
• CAS No: 2167413-96-7
• MF: C₁₁H₂₃NO₃S
• MW: 249.370222330093
• CID: 5800475
• PubChem ID: 165505413
• Update Time: 2025-07-15

(3,3-dipropyloxolan-2-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (3,3-dipropyloxolan-2-yl)methanesulfonamide
• 2167413-96-7
• EN300-1478846

• Inchi： 1S/C11H23NO3S/c1-3-5-11(6-4-2)7-8-15-10(11)9-16(12,13)14/h10H,3-9H2,1-2H3,(H2,12,13,14)
• InChI Key： BDZUBXHYHPSVPP-UHFFFAOYSA-N
• SMILES： S(CC1C(CCC)(CCC)CCO1)(N)(=O)=O

Computed Properties

• Exact Mass: 249.13986477g/mol
• Monoisotopic Mass: 249.13986477g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 302
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 77.8Ų

Additional information on (3,3-dipropyloxolan-2-yl)methanesulfonamide

Introduction to (3,3-dipropyloxolan-2-yl)methanesulfonamide and Its Applications in Modern Chemical Biology

Chemical compounds play a pivotal role in the advancement of pharmaceuticals and biotechnology, with each molecule holding the potential to revolutionize therapeutic approaches. One such compound, identified by the CAS number 2167413-96-7, is (3,3-dipropyloxolan-2-yl)methanesulfonamide. This compound has garnered significant attention in recent years due to its unique structural properties and promising applications in various fields of chemical biology. The following discussion delves into the compound's chemical characteristics, its significance in contemporary research, and its potential future uses.

The molecular structure of (3,3-dipropyloxolan-2-yl)methanesulfonamide consists of an oxolan ring substituted with two propyl groups at the 3-position and a methanesulfonamide moiety at the 2-position. This specific arrangement imparts distinct physicochemical properties to the compound, making it a versatile candidate for further investigation. The oxolan ring, a five-membered heterocycle containing an oxygen atom, is known for its stability and ability to interact with biological targets. The presence of propyl groups enhances lipophilicity, while the methanesulfonamide group introduces polarity and potential hydrogen bonding capabilities.

In recent years, there has been a surge in research focused on developing novel scaffolds for drug discovery. (3,3-dipropyloxlan-2-yl)methanesulfonamide has emerged as a promising candidate in this context. Its unique structural features make it an attractive scaffold for designing molecules that can interact with biological targets in novel ways. For instance, studies have shown that compounds with similar structural motifs can exhibit inhibitory effects on various enzymes and receptors relevant to human health.

One of the most compelling aspects of (3,3-dipropyloxlan-2-yl)methanesulfonamide is its potential application in the development of small-molecule inhibitors. Researchers have been exploring its efficacy as an inhibitor of enzymes involved in inflammatory pathways, such as COX-2 and LOX. Preliminary studies indicate that derivatives of this compound may offer therapeutic benefits by modulating these pathways without the side effects associated with traditional inhibitors. This has opened up new avenues for treating chronic inflammatory diseases.

The compound's ability to cross cell membranes also makes it a valuable candidate for drug delivery systems. By optimizing its lipophilicity and solubility, scientists aim to develop formulations that enhance bioavailability and targeted delivery to specific tissues or organs. This is particularly relevant in oncology, where targeted drug delivery can minimize systemic side effects and improve patient outcomes.

Advances in computational chemistry have further accelerated the discovery process for (3,3-dipropyloxlan-2-yl)methanesulfonamide derivatives. Molecular modeling techniques allow researchers to predict the binding affinity of different analogs to biological targets with high accuracy. This approach has enabled the rapid identification of lead compounds that can be further optimized through medicinal chemistry strategies.

The synthesis of (3,3-dipropyloxlan-2-yl)methanesulfonamide also presents interesting challenges and opportunities. Traditional synthetic routes have been refined over time to improve yield and purity. Recent innovations in green chemistry have led to more sustainable methods for producing this compound, reducing waste and minimizing environmental impact. These advancements are crucial for ensuring the long-term viability of pharmaceutical research.

In conclusion, (3,3-dipropyloxlan-2-yl)methanesulfonamide represents a significant advancement in chemical biology research. Its unique structural features and promising applications make it a valuable asset in the quest for novel therapeutics. As research continues to uncover new possibilities for this compound and its derivatives, it is likely to play an increasingly important role in addressing some of the most pressing challenges in medicine today.